Cas no 2228912-13-6 (methyl 5-(azetidin-3-yl)methylfuran-2-carboxylate)

• Product Name: methyl 5-(azetidin-3-yl)methylfuran-2-carboxylate
• CAS No: 2228912-13-6
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6318341
• PubChem ID: 165650273
• Update Time: 2025-05-28

methyl 5-(azetidin-3-yl)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(azetidin-3-yl)methylfuran-2-carboxylate
• 2228912-13-6
• EN300-1738833
• methyl 5-[(azetidin-3-yl)methyl]furan-2-carboxylate

• Inchi： 1S/C10H13NO3/c1-13-10(12)9-3-2-8(14-9)4-7-5-11-6-7/h2-3,7,11H,4-6H2,1H3
• InChI Key： KRNDWFNFEXBINH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1CC1CNC1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 5-(azetidin-3-yl)methylfuran-2-carboxylate

Recent Advances in the Study of Methyl 5-(azetidin-3-yl)methylfuran-2-carboxylate (CAS: 2228912-13-6)

Methyl 5-(azetidin-3-yl)methylfuran-2-carboxylate (CAS: 2228912-13-6) is a compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of small-molecule inhibitors and modulators targeting various biological pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structural features, including the azetidine ring and furan carboxylate moiety, make it an attractive scaffold for drug discovery. A recent study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective kinase inhibitors. Researchers utilized methyl 5-(azetidin-3-yl)methylfuran-2-carboxylate as a key intermediate in the synthesis of compounds targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The study reported promising in vitro activity against several cancer cell lines, with IC50 values in the low micromolar range.

Another significant development involves the use of this compound in the development of antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters described its incorporation into novel antibacterial scaffolds targeting Gram-positive pathogens. The researchers observed enhanced membrane permeability and improved pharmacokinetic properties compared to traditional azetidine-containing compounds. This suggests that methyl 5-(azetidin-3-yl)methylfuran-2-carboxylate may serve as a valuable structural motif in addressing antibiotic resistance challenges.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of methyl 5-(azetidin-3-yl)methylfuran-2-carboxylate. A team at the University of Cambridge developed a novel catalytic asymmetric synthesis route that significantly improves yield and enantiomeric purity. This methodological breakthrough, published in Chemical Communications, enables more efficient access to both the compound itself and its derivatives, facilitating broader exploration of its pharmaceutical potential.

The compound's mechanism of action continues to be an area of active investigation. Preliminary studies suggest that its biological activity may be related to its ability to modulate protein-protein interactions, particularly those involving SH3 domains. This unique property has sparked interest in its potential application in neurodegenerative diseases, where such interactions play a crucial role in disease pathology. Ongoing research is exploring these possibilities through comprehensive structure-activity relationship studies.

In conclusion, methyl 5-(azetidin-3-yl)methylfuran-2-carboxylate (CAS: 2228912-13-6) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Recent studies have demonstrated its potential in oncology, infectious diseases, and possibly neurodegenerative disorders. As synthetic methodologies continue to improve and our understanding of its biological activities expands, this compound is likely to play an increasingly important role in drug discovery efforts. Future research directions may include further optimization of its pharmacokinetic properties and exploration of its potential in combination therapies.